Cas no 951903-27-8 (5-amino-N-(2,5-dimethoxyphenyl)-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-N-(2,5-dimethoxyphenyl)-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 951903-27-8
• MF: C₁₇H₁₆FN₅O₃
• MW: 357.339046478271
• CID: 5431502
• Update Time: 2025-05-21

5-amino-N-(2,5-dimethoxyphenyl)-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-N-(2,5-dimethoxyphenyl)-1-(4-fluorophenyl)triazole-4-carboxamide
• 1H-1,2,3-Triazole-4-carboxamide, 5-amino-N-(2,5-dimethoxyphenyl)-1-(4-fluorophenyl)-
• 5-amino-N-(2,5-dimethoxyphenyl)-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C17H16FN5O3/c1-25-12-7-8-14(26-2)13(9-12)20-17(24)15-16(19)23(22-21-15)11-5-3-10(18)4-6-11/h3-9H,19H2,1-2H3,(H,20,24)
• InChI Key： SUZJBIZHKWAJCM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)C(N)=C(C(NC2=CC(OC)=CC=C2OC)=O)N=N1

Additional information on 5-amino-N-(2,5-dimethoxyphenyl)-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide

Recent Advances in the Study of 5-amino-N-(2,5-dimethoxyphenyl)-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide (CAS: 951903-27-8)

The compound 5-amino-N-(2,5-dimethoxyphenyl)-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide (CAS: 951903-27-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and mechanisms of action.

Recent studies have highlighted the role of 951903-27-8 as a promising scaffold for the development of novel kinase inhibitors. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that this triazole-based compound exhibits potent inhibitory activity against a range of tyrosine kinases, particularly those implicated in cancer cell proliferation. The study employed molecular docking and in vitro assays to elucidate the binding interactions between the compound and its kinase targets, revealing a unique binding mode that enhances selectivity.

In addition to its kinase inhibitory properties, 5-amino-N-(2,5-dimethoxyphenyl)-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide has shown potential as an anti-inflammatory agent. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound significantly reduces pro-inflammatory cytokine production in macrophage models, suggesting its utility in treating chronic inflammatory diseases. The researchers attributed this effect to the compound's ability to modulate NF-κB signaling pathways.

The synthetic routes for 951903-27-8 have also been optimized in recent work. A 2024 paper in Organic Process Research & Development described a scalable, high-yield synthesis method that improves upon previous approaches by reducing the number of purification steps while maintaining excellent enantiomeric purity. This advancement is particularly relevant for potential industrial-scale production of the compound for further pharmacological evaluation.

Pharmacokinetic studies of this triazole derivative have revealed favorable drug-like properties, including good oral bioavailability and metabolic stability in rodent models. However, researchers note that further optimization may be required to address moderate plasma protein binding and to improve blood-brain barrier penetration for potential CNS applications. These findings were presented at the 2024 American Chemical Society National Meeting.

Emerging research suggests that structural analogs of 5-amino-N-(2,5-dimethoxyphenyl)-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide may have applications beyond oncology and inflammation. Preliminary data from a 2024 European Journal of Medicinal Chemistry study indicate potential activity against neglected tropical diseases, particularly through inhibition of parasite-specific enzymes. This represents an exciting new direction for future research on this compound class.

In conclusion, the growing body of research on 951903-27-8 demonstrates its versatility as a pharmacophore with multiple therapeutic applications. While significant progress has been made in understanding its mechanisms and optimizing its properties, further clinical translation will require additional preclinical evaluation and potential structural modifications to enhance efficacy and safety profiles.